Cas no 1295570-35-2 (2-Amino-5-bromo-3-fluorobenzamide)

• Product Name: 2-Amino-5-bromo-3-fluorobenzamide
• CAS No: 1295570-35-2
• MF: C₇H₆BrFN₂O
• MW: 233.037744045258
• MDL: MFCD26960496
• CID: 5168416
• Update Time: 2026-03-04

2-Amino-5-bromo-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-fluorobenzamide

• MDL： MFCD26960496
• Inchi： 1S/C7H6BrFN2O/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,10H2,(H2,11,12)
• InChI Key： MYDZXUXXPYLZGR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(N)=O)C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 1.5
• Topological Polar Surface Area: 69.1

Additional information on 2-Amino-5-bromo-3-fluorobenzamide

Comprehensive Overview of 2-Amino-5-bromo-3-fluorobenzamide (CAS No. 1295570-35-2): Properties, Applications, and Industry Insights

2-Amino-5-bromo-3-fluorobenzamide (CAS No. 1295570-35-2) is a specialized halogenated benzamide derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its amino, bromo, and fluoro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it invaluable for designing small-molecule inhibitors and kinase-targeted therapies, aligning with current trends in precision medicine and drug discovery.

The growing demand for fluorinated compounds in drug development has propelled interest in 2-Amino-5-bromo-3-fluorobenzamide. Fluorination enhances metabolic stability and bioavailability, addressing key challenges in orphan drug formulations and targeted cancer therapies. Researchers frequently explore its potential in structure-activity relationship (SAR) studies, particularly for modulating protein-ligand interactions. Recent publications highlight its utility in developing BTK inhibitors and JAK-STAT pathway modulators, reflecting industry focus on immunology and oncology applications.

From a synthetic chemistry perspective, 1295570-35-2 exemplifies the strategic use of directed ortho-metalation (DoM) techniques for regioselective functionalization. The compound's bromine atom enables further cross-coupling reactions (e.g., Suzuki-Miyaura), while the fluorine substituent influences electronic distribution for optimized binding affinity. These properties make it particularly valuable for high-throughput screening (HTS) libraries and fragment-based drug design (FBDD) platforms.

Environmental and regulatory considerations for 2-Amino-5-bromo-3-fluorobenzamide production emphasize green chemistry principles. Modern synthetic routes employ catalytic halogenation and flow chemistry systems to minimize waste, responding to the pharmaceutical industry's commitment to Process Mass Intensity (PMI) reduction. Analytical characterization typically involves LC-MS purity verification and 19F-NMR spectroscopy, ensuring compliance with ICH Q3D elemental impurity guidelines.

Market intelligence indicates rising procurement of 1295570-35-2 by contract research organizations (CROs) specializing in protein degradation technologies (PROTACs). Its structural motifs appear in cereblon-binding ligands for targeted protein degradation, a hot topic in next-generation therapeutic modalities. Supply chain data shows increased demand from Asia-Pacific regions, correlating with expansion of generic API manufacturing capabilities.

Quality benchmarks for 2-Amino-5-bromo-3-fluorobenzamide typically specify ≥98% HPLC purity with strict control of genotoxic impurity levels. Storage recommendations highlight protection from light and moisture due to potential dehalogenation side reactions. Technical bulletins often include DFT-calculated physicochemical parameters (logP, pKa) to assist in ADMET prediction models, reflecting computational chemistry integration in modern R&D workflows.

Emerging applications explore its use in covalent inhibitor design through electrophilic warhead incorporation, particularly for cysteine-targeting drugs. Patent analysis reveals innovative uses in allosteric modulator development for G-protein coupled receptors (GPCRs), demonstrating the compound's adaptability across target classes. These developments position 1295570-35-2 as a critical building block in third-generation kinase inhibitor pipelines.

Academic and industrial researchers frequently search for synthetic protocols for fluorobenzamide derivatives and structure-based drug design case studies involving this scaffold. The compound's X-ray crystallography data (when complexed with biological targets) provides valuable insights for molecular docking simulations, making it a frequent subject in cheminformatics tutorials and medicinal chemistry webinars.

Future perspectives suggest expanded utility in theranostic agent development, leveraging the bromine atom for radiohalogenation in PET imaging probes. Collaborative studies investigate its incorporation into bifunctional linkers for antibody-drug conjugates (ADCs), addressing the industry's need for payload diversification. Such multidisciplinary applications underscore the enduring importance of 2-Amino-5-bromo-3-fluorobenzamide in cutting-edge biomedical research.